Cas no 1627894-69-2 (2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid)

2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid is a fluorinated heterocyclic compound featuring a thiazole core with a difluoromethyl substituent at the 2-position and a carboxylic acid functional group at the 4-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The difluoromethyl group enhances metabolic stability and lipophilicity, while the carboxylic acid moiety allows for further derivatization. Its reactivity and selectivity make it suitable for constructing complex molecules, particularly in the development of bioactive compounds. The compound’s high purity and well-defined structure ensure consistent performance in synthetic applications.

2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid structure

1627894-69-2 structure

Product Name:2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid

CAS No:1627894-69-2

MF:C₅H₃F₂NO₂S

MW:179.14462685585

CID:6333230

PubChem ID:84767745

Update Time:2025-05-27

2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1627894-69-2
- QTRKYJCDZMCUNB-UHFFFAOYSA-N
- SCHEMBL16011602
- 2-(difluoromethyl)-1,3-thiazole-4-carboxylic acid
- EN300-4698514
- 2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid
- Inchi： 1S/C5H3F2NO2S/c6-3(7)4-8-2(1-11-4)5(9)10/h1,3H,(H,9,10)
- InChI Key： QTRKYJCDZMCUNB-UHFFFAOYSA-N
- SMILES： S1C=C(C(=O)O)N=C1C(F)F

Computed Properties

Exact Mass: 178.98525584g/mol
Monoisotopic Mass: 178.98525584g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 167
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 78.4Å²

2-(Difluoromethyl)-1,3-thiazole-4-carboxylic acid Pricemore >>

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